4-[(ethylsulfonyl)(methyl)amino]-N-(3-methoxyphenyl)benzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N-(3-methoxyphenyl)benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-24(21,22)19(2)15-10-8-13(9-11-15)17(20)18-14-6-5-7-16(12-14)23-3/h5-12H,4H2,1-3H3,(H,18,20)
• InChI Key: RLKPIMUAVPFBGW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

4-[(ethylsulfonyl)(methyl)amino]-N-(3-methoxyphenyl)benzamide, commonly known as EMA401, is a small molecule drug that has gained significant attention in the scientific community due to its potential as a treatment for chronic pain. EMA401 belongs to the class of drugs known as angiotensin II type 2 receptor antagonists and has been shown to have promising results in preclinical studies.

Mechanism of Action

EMA401 works by blocking the angiotensin II type 2 receptor, which is involved in the regulation of pain signaling pathways. By blocking this receptor, EMA401 is able to reduce the transmission of pain signals to the brain, leading to a reduction in pain perception.
Biochemical and Physiological Effects:
EMA401 has been shown to have a number of biochemical and physiological effects, including a reduction in the release of pro-inflammatory cytokines and an increase in the release of anti-inflammatory cytokines. EMA401 has also been shown to reduce the activity of certain pain signaling pathways, leading to a reduction in pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using EMA401 in lab experiments is its specificity for the angiotensin II type 2 receptor, which allows for more targeted studies on the role of this receptor in pain signaling pathways. However, one limitation of using EMA401 is its relatively low potency, which may make it more difficult to achieve significant results in some studies.

Future Directions

There are several potential future directions for research on EMA401, including the development of more potent analogs of the drug, the investigation of its potential use in other types of pain, and the exploration of its mechanisms of action in more detail. Additionally, further studies are needed to determine the safety and efficacy of EMA401 in humans.

Synthesis Methods

The synthesis of EMA401 involves several steps, starting with the reaction of 3-methoxybenzoyl chloride with 4-aminobenzenesulfonamide to form 4-(3-methoxybenzamido)benzenesulfonamide. This intermediate is then reacted with ethylsulfonylethylamine and formaldehyde to form EMA401.

Scientific Research Applications

EMA401 has been extensively studied for its potential use in the treatment of chronic pain. One study conducted on animal models of neuropathic pain showed that EMA401 was able to significantly reduce pain behavior without causing any adverse effects. Another study conducted on human volunteers showed that EMA401 was able to reduce pain in patients with post-herpetic neuralgia.